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Compound of Interest

Compound Name: Cobalt dibenzoate

Cat. No.: B1582770 Get Quote

CAS Number: 932-69-4

This technical guide provides an in-depth overview of cobalt dibenzoate, a coordination

compound with applications in catalysis and materials science. The information is tailored for

researchers, scientists, and drug development professionals, offering a comprehensive

summary of its chemical properties, synthesis, and analytical methodologies.

Chemical and Physical Properties
Cobalt dibenzoate, also known as cobalt(II) benzoate, is a cobalt salt of benzoic acid. Its key

chemical and physical properties are summarized in the table below for easy reference. The

compound is generally a solid that is insoluble in water but soluble in certain organic solvents.

[1][2][3] It is also noted to be hygroscopic, meaning it can absorb moisture from the air.[1][3]

The appearance of the compound can vary, with different sources describing it as a gray, pink

to red, or white crystalline powder.
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Property Value References

CAS Number 932-69-4 [1][4]

Molecular Formula C₁₄H₁₀CoO₄ [4]

Molecular Weight 301.16 g/mol [1]

Appearance
Gray crystals or crystalline

powder
[1][4]

Pink to red crystalline solid [2]

White powder [5]

Melting Point 114-116 °C [1][4]

Boiling Point 249.3 °C at 760 mmHg [2]

Solubility Insoluble in water [1][3]

Soluble in organic solvents [2]

Sensitivity Hygroscopic [1][3]

Experimental Protocols
Synthesis of Cobalt Dibenzoate
A common method for the synthesis of cobalt dibenzoate involves the reaction of a cobalt(II)

salt, such as cobalt(II) carbonate, with benzoic acid in an aqueous solution.[6] The following

protocol is a detailed methodology based on established chemical principles for this type of

synthesis.

Materials:

Cobalt(II) carbonate (CoCO₃)

Benzoic acid (C₇H₆O₂)

Deionized water
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Ethanol (for washing)

Heating mantle with magnetic stirrer

Reflux condenser

Büchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add a

suspension of cobalt(II) carbonate in deionized water.

While stirring, gradually add a stoichiometric equivalent of benzoic acid to the flask. The

reaction will be accompanied by the evolution of carbon dioxide gas.

Heat the reaction mixture to boiling and maintain a gentle reflux with continuous stirring. The

progress of the reaction can be monitored by the cessation of gas evolution and a color

change in the solution.

After the reaction is complete, allow the mixture to cool to room temperature. As the solution

cools, cobalt dibenzoate will precipitate out of the solution.

To maximize the yield, the flask can be further cooled in an ice bath.

Collect the precipitated solid by vacuum filtration using a Büchner funnel.

Wash the collected solid with a small amount of cold deionized water to remove any

unreacted starting materials, followed by a wash with a small amount of cold ethanol to aid in

drying.

Dry the purified cobalt dibenzoate in a drying oven at a temperature below its melting point

(e.g., 60-80 °C) until a constant weight is achieved.
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Analytical Characterization
Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is a valuable tool for

confirming the formation of cobalt dibenzoate. The spectrum should show the absence of the

broad O-H stretch from the carboxylic acid group of benzoic acid and the appearance of

characteristic carboxylate (COO⁻) stretching frequencies. The asymmetric and symmetric

stretching vibrations of the carboxylate group are typically observed in the regions of 1610-

1550 cm⁻¹ and 1440-1360 cm⁻¹, respectively.

UV-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can be used to study the electronic

transitions of the cobalt(II) ion in the complex. The spectrum of a solution of cobalt dibenzoate
in a suitable organic solvent will typically display absorption bands in the visible region, which

are characteristic of d-d transitions of the octahedral Co(II) center.

Signaling Pathways and Logical Relationships
While cobalt dibenzoate is not directly involved in biological signaling pathways in the same

manner as a drug molecule, its catalytic activity in various chemical transformations is of

significant interest. Cobalt(II) compounds are known to catalyze oxidation reactions, often

proceeding through a catalytic cycle involving changes in the oxidation state of the cobalt ion.

Below is a generalized diagram representing a plausible catalytic cycle for a Co(II)-catalyzed

oxidation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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